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Compound of Interest

Compound Name:
3-Chlorobenzo[b]thiophene-2-

carboxamide

CAS No.: 21211-09-6

Cat. No.: B177877

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chlorobenzo[b]thiophene-2-
carboxamide, a synthetic organic compound with significant potential in medicinal chemistry

and materials science. This document details its physicochemical properties, synthesis

protocols, and explores the biological activities of its derivatives, offering a valuable resource

for professionals in drug discovery and development.

Core Compound Properties
3-Chlorobenzo[b]thiophene-2-carboxamide is a derivative of benzo[b]thiophene, featuring a

carboxamide functional group and a chlorine atom, which contribute to its chemical reactivity

and biological properties.[1]
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Property Value Source

Molecular Formula C₉H₆ClNOS [1]

Molecular Weight 211.67 g/mol [2]

Monoisotopic Mass 210.98586 Da [3]

Appearance
Solid (usually white or off-white

powder)
-

Solubility

Low solubility in water; Soluble

in some organic solvents like

dichloromethane, chloroform

-

Synthesis and Experimental Protocols
The synthesis of 3-Chlorobenzo[b]thiophene-2-carboxamide and its derivatives can be

achieved through various methods. Below are detailed protocols for key synthetic routes.

General Synthesis of 3-Chlorobenzo[b]thiophene-2-
carboxamide Derivatives
A common method for synthesizing derivatives involves the reaction of 3-

chlorobenzo[b]thiophene-2-carbonyl chloride with various amines.[4][5]

Experimental Protocol:

To a solution of the desired amine (1 mmol) in ethyl acetate (2 mL), a solution of 3-

chlorobenzo[b]thiophene-2-carbonyl chloride (1 mmol) in ethyl acetate (3 mL) is added

dropwise at 0–5 °C.[5]

Triethylamine (1.5 mmol) is then added to the reaction mixture.[5]

The reaction mixture is brought to ambient temperature and stirred for an additional 60

minutes.[5]

The resulting solid product is filtered, washed with water, and recrystallized from a suitable

solvent such as methanol to yield the purified carboxamide derivative.[5]
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Synthesis of 3-Chloro-N-(8'-quinolyl)benzo[b]thiophene-
2-carboxamide
This specific derivative is synthesized from 3-chlorobenzo[b]thiophene-2-carboxyl chloride and

8-aminoquinoline.[1]

Experimental Protocol:

3-chlorobenzo[b]thiophene-2-carboxyl chloride is reacted with 8-aminoquinoline.

The reaction is carried out in the presence of triethylamine.[1]

The structure of the resulting compound, 3-Chloro-N-(8'-quinolyl)benzo[b]thiophene-2-

carboxamide, has been confirmed by single-crystal X-ray structure determination.[1]

Spectroscopic Data
Characterization of 3-Chlorobenzo[b]thiophene-2-carboxamide and its derivatives is

typically performed using various spectroscopic techniques.
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Spectroscopic Data Description

¹H NMR

The proton NMR spectrum for a related

compound, 2-(3-chlorobenzo[b]thiophen-2-

yl)propan-2-ol, shows signals at δ 1.81 (s, 6H),

2.36 (s, 1H), 7.36 (td, J = 1.2, 8.0 Hz, 1H), 7.43

(t, J = 8.0 Hz, 1H), and 7.77 (d, J = 8.0 Hz, 2H).

[6]

¹³C NMR

The carbon NMR spectrum for 2-(3-

chlorobenzo[b]thiophen-2-yl)propan-2-ol

displays peaks at δ 29.9, 72.9, 113.9, 121.7,

122.7, 125.1, 125.3, 135.7, 138.6, and 147.1.[6]

Mass Spectrometry

High-resolution mass spectrometry (HRMS) for

2-(3-chlorobenzo[b]thiophen-2-yl)propan-2-ol

calculated for (C₁₁H₁₁ClOS)⁺ is 226.0219, with a

found value of 226.0214.[6] For 3-chloro-N-(8'-

quinolyl)benzo[b]thiophene-2-carboxamide,

mass spectrometry showed m/z (%): 338 (M+,

11.5), 340 (M++2, 5.3).[7]

Infrared (IR) Spectroscopy

For related thiophene-2-carboxamide

derivatives, characteristic IR peaks include

those for C-H, C=O, N-H, and C-N bonds.[5]

Biological Activity and Therapeutic Potential
While 3-Chlorobenzo[b]thiophene-2-carboxamide itself is primarily a synthetic intermediate,

its derivatives have shown a wide range of biological activities, making them promising

candidates for drug development.

Opioid Receptor Agonism: Compounds related to 3-chlorobenzo[b]thiophene-2-
carboxamide have demonstrated significant activity as opioid receptor agonists.[1] These

derivatives may offer analgesic effects comparable to traditional opioids but with potentially

fewer side effects, such as constipation.[1]
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Antimicrobial and Antifungal Activity: Several 3-halobenzo[b]thiophene derivatives have been

synthesized and tested for their antimicrobial activities. Cyclohexanol-substituted 3-chloro and

3-bromobenzo[b]thiophenes, in particular, have shown low minimum inhibitory concentrations

(MIC) of 16 µg/mL against Gram-positive bacteria and yeast.[6]

Anticancer Potential: Thiophene carboxamide derivatives are being investigated as potential

anticancer agents.[8][9] Some derivatives have shown significant antiproliferative activity

against various cancer cell lines, including hepatocellular carcinoma.[8] The proposed

mechanism for some of these compounds involves the inhibition of tubulin polymerization,

similar to the action of Combretastatin A-4.[8]

Visualizations
Experimental Workflow: Synthesis and Characterization
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and analysis of 3-
Chlorobenzo[b]thiophene-2-carboxamide derivatives.
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Therapeutic Potential of 3-Chlorobenzo[b]thiophene-2-carboxamide Derivatives

Potential Therapeutic Applications

3-Chlorobenzo[b]thiophene
-2-carboxamide Scaffold

Analgesia

Opioid Receptor Agonism

Antibacterial

Gram-positive Bacteria

Antifungal

Yeast

Anticancer

e.g., Hepatocellular Carcinoma

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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